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Compound of Interest

Compound Name: Jasmine lactone-d2
Cat. No.: B12385006
Get Quote
\ J

This guide provides an objective comparison between Jasmine lactone-d2 and its non-
deuterated counterpart, offering researchers, scientists, and drug development professionals a
comprehensive overview supported by experimental data and protocols. The focus is on the
practical application of the deuterated standard in quantitative analysis and its characteristics
relative to the non-deuterated form.

Physicochemical Properties

Jasmine lactone is a volatile aroma compound found naturally in various plants and is utilized
in fragrances, food flavoring, and potentially in pharmaceuticals.[1][2][3] Its deuterated analog,
Jasmine lactone-d2, is synthesized for use as an internal standard in analytical chemistry.[4]
The key physical and chemical properties are summarized below.
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Jasmine Lactone

Jasmine Lactone-

Property Data Source(s)
(Non-Deuterated) d2
Chemical Formula C10H1602 C10H14D202 [2]
Molecular Weight 168.23 g/mol 170.25 g/mol
CAS Number 25524-95-2 Not available
Colorless to pale Colorless to pale
Appearance o o
yellow liquid yellow liquid
od Fatty, fruity, peach, Identical to non-
or
apricot, jasmine-like deuterated standard
Expected to be nearly
Boiling Point ~248 °C identical to non-
deuterated standard
Soluble in alcohol and  Expected to be nearly
Solubility ether; insoluble in identical to non-

water

deuterated standard

Performance in Quantitative Analysis

The primary application of Jasmine lactone-d2 is as a stable isotope-labeled (SIL) internal

standard for quantitative analysis using mass spectrometry (MS). SIL internal standards are

considered the "gold standard" because their physicochemical properties are nearly identical to

the analyte, ensuring they behave similarly during sample preparation and analysis. This

minimizes variability and improves data accuracy.

The following table compares the expected performance of Jasmine lactone-d2 against a

hypothetical non-deuterated structural analog when used as an internal standard in a Liquid

Chromatography-Mass Spectrometry (LC-MS) assay.
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Performance Metric

Jasmine Lactone-
d2 (SIL Internal
Standard)

Non-Deuterated
Analog (Internal
Standard)

Rationale

Co-elution with

Analyte

Yes (or elutes with a
minimal, consistent
shift)

No (will have a
different retention

time)

Near-identical
chemical properties of
SIL standards lead to
co-elution, which is
ideal for correcting

matrix effects.

Correction for Matrix
Effects

Excellent

Partial to Poor

As a SIL IS co-elutes,
it experiences the
same ionization
suppression or
enhancement as the
analyte, providing
accurate correction. A
different compound
will have different

susceptibility.

Extraction Recovery

Mimicry

Excellent

Variable

The SIL IS will have
virtually identical
extraction recovery to
the analyte across
different samples and
conditions. An
analog's recovery may

differ significantly.

Mass Spectrometry

Distinction

Clear mass shift (+2
Da) allows for
unambiguous

detection without

Requires a distinct
mass different from
the analyte; potential

for cross-

The mass difference
ensures the IS and
analyte signals are

easily resolved by the

cross-signal fragmentation or
) , o mass spectrometer.
interference. isobaric interference.

Accuracy & Precision High Moderate to Low By effectively

correcting for multiple
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sources of error, SIL
standards yield the
most accurate and
precise quantitative

results.

Experimental Protocols
Protocol for Quantitative Analysis by LC-MS/MS

This protocol describes the quantification of non-deuterated jasmine lactone in a biological
matrix (e.g., plasma) using Jasmine lactone-d2 as an internal standard.

1. Sample Preparation (Protein Precipitation):

o Pipette 100 pL of plasma sample, calibration standard, or quality control sample into a 1.5
mL microcentrifuge tube.

e Add 10 pL of Jasmine lactone-d2 internal standard working solution (e.g., 100 ng/mL in
methanol) and vortex briefly.

e Add 300 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex vigorously for 1 minute.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube or HPLC vial for analysis.

2. LC-MS/MS Conditions:

e LC System: Standard HPLC or UHPLC system.

e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to
initial conditions.

e Flow Rate: 0.4 mL/min.

¢ Injection Volume: 5 pL.

e MS System: Triple quadrupole mass spectrometer.

 lonization: Electrospray lonization (ESI), positive mode.

e Detection: Multiple Reaction Monitoring (MRM).

e Jasmine Lactone Transition: Precursor ion [M+H]* m/z 169.1 — Product ion (e.g., m/z 99.1).

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b12385006/docs?utm_src=pdf-body#a-comparative-guide-jasmine-lactone-d2-vs-non-deuterated-standard
https://www.benchchem.com/product/b12385006/docs?utm_src=pdf-body#a-comparative-guide-jasmine-lactone-d2-vs-non-deuterated-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Jasmine Lactone-d2 Transition: Precursor ion [M+H]* m/z 171.1 - Product ion (e.g., m/z
101.1).

3. Data Analysis:

 Integrate the peak areas for both the analyte and the internal standard.

o Calculate the peak area ratio (Analyte Area / Internal Standard Area).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards using a weighted (e.g., 1/x?) linear regression.

» Determine the concentration of jasmine lactone in the unknown samples from the calibration
curve.

Protocol for *H NMR Spectroscopy Analysis

This protocol outlines the procedure for acquiring a *H NMR spectrum to verify the structure
and deuteration of Jasmine lactone-d2.

1. Sample Preparation:

¢ Dissolve 5-10 mg of the lactone sample (either deuterated or non-deuterated) in
approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCI3).
e Transfer the solution to a standard 5 mm NMR tube.

2. NMR Spectrometer Setup:

e Acquire spectra on a 400 MHz or higher NMR spectrometer.

e Tune and shim the instrument to ensure optimal resolution.

e Acquire a standard *H NMR spectrum. Typical parameters include a 30-degree pulse angle,
a 2-second relaxation delay, and 16-64 scans.

3. Spectral Analysis:

» Non-Deuterated Jasmine Lactone: The spectrum will show characteristic peaks for all 16
protons, including the vinyl protons of the pentenyl side chain (typically in the 5.0-6.0 ppm
region).

» Jasmine Lactone-d2: The key difference will be the significant reduction or complete
absence of the signal corresponding to the two vinyl protons where deuterium has been
incorporated. The coupling patterns of adjacent protons will also be simplified. This confirms
the position and extent of deuteration.
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Visualization of Workflows and Pathways
Quantitative Bioanalysis Workflow

The following diagram illustrates the typical workflow for a quantitative bioanalysis experiment
using a stable isotope-labeled internal standard.
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Caption: Experimental workflow for quantitative analysis.
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Biosynthesis of Jasmine Lactone

Jasmine lactone biosynthesis in plants like tea (Camellia sinensis) is a stress-induced process
originating from fatty acids. The pathway involves the oxidation of linolenic acid.
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Caption: Biosynthesis pathway of Jasmine Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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